Cas no 923243-84-9 (2,6-Difluoro-n-methylbenzene-1-sulfonamide)

• Product Name: 2,6-Difluoro-n-methylbenzene-1-sulfonamide
• CAS No: 923243-84-9
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• CID: 5700593
• PubChem ID: 8468055
• Update Time: 2025-08-05

2,6-Difluoro-n-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,6-difluoro-N-methyl-
• Z45527719
• EN300-1453062
• 923243-84-9
• 2,6-Difluoro-N-methyl-benZenesulfonamide
• MFCD09305667
• SCHEMBL15116336
• 2,6-DIFLUORO-N-METHYLBENZENE-1-SULFONAMIDE
• AKOS008940471
• 2,6-Difluoro-n-methylbenzene-1-sulfonamide

• Inchi： 1S/C7H7F2NO2S/c1-10-13(11,12)7-5(8)3-2-4-6(7)9/h2-4,10H,1H3
• InChI Key： UFPYTRZHJADEKK-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 207.01655596g/mol
• Monoisotopic Mass: 207.01655596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 280.8±50.0 °C(Predicted)
• pka: 10.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,6-Difluoro-n-methylbenzene-1-sulfonamide

2,6-Difluoro-N-Methylbenzene-1-Sulfonamide: A Comprehensive Overview

CAS No. 923243-84-9, commonly referred to as 2,6-Difluoro-N-Methylbenzene-1-Sulfonamide, is a highly specialized chemical compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials and pharmaceuticals.

The molecular structure of 2,6-Difluoro-N-Methylbenzene-1-Sulfonamide consists of a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, a methyl group attached to the nitrogen atom of the sulfonamide group at position 1. This arrangement imparts the molecule with distinct electronic and steric properties, making it suitable for a variety of chemical reactions and applications.

Recent studies have highlighted the importance of sulfonamides in drug design, particularly in the development of kinase inhibitors and other bioactive compounds. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug discovery. Moreover, the methyl group on the nitrogen atom contributes to improved solubility and bioavailability, making this compound a promising candidate for pharmacological applications.

In terms of synthesis, 2,6-Difluoro-N-Methylbenzene-1-Sulfonamide can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored optimized synthetic pathways to enhance yield and purity, ensuring that the compound meets the rigorous standards required for industrial and academic use.

The compound has also found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to act as a stabilizing agent in polymer systems has been extensively studied, with recent findings suggesting its potential in creating high-performance materials for aerospace and automotive industries.

From an environmental perspective, understanding the degradation pathways of 2,6-Difluoro-N-Methylbenzene-1-Sulfonamide is crucial for assessing its impact on ecosystems. Studies have shown that under specific conditions, such as UV light or microbial activity, the compound undergoes hydrolysis or biodegradation, reducing its persistence in the environment.

In conclusion, CAS No. 923243-84-9, or 2,6-Difluoro-N-Methylbenzene-1-Sulfonamide, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in both research and industry settings. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific knowledge is expected to grow significantly.